Cas no 19313-32-7 (2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol)

• Product Name: 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol
• CAS No: 19313-32-7
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• MDL: MFCD09901425
• CID: 4709685
• PubChem ID: 22498745
• Update Time: 2025-11-01

2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol
• N-methyl-1-(2-thienyl)-2-aminoethanol
• XTHAXDJGOOPGGX-UHFFFAOYSA-N
• 2-(Methylamino)-1-thien-2-ylethanol
• rac-2-(methylamino)-1-thien-2-ylethanol

• MDL： MFCD09901425
• Inchi： 1S/C7H11NOS/c1-8-5-6(9)7-3-2-4-10-7/h2-4,6,8-9H,5H2,1H3
• InChI Key： XTHAXDJGOOPGGX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Topological Polar Surface Area: 60.5

Additional information on 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol

Introduction to 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol (CAS No. 19313-32-7)

2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 19313-32-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic alcohol features a thiophene ring substituted with a methylamino group and an ethanol side chain, making it a versatile scaffold for the development of bioactive molecules. The structural attributes of this compound position it as a promising candidate for further exploration in drug discovery, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol consists of a thiophene core, which is a well-known pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of the methylamino group enhances the compound's potential for hydrogen bonding and polar interactions, which are crucial for binding affinity and selectivity. Additionally, the ethanol side chain contributes to solubility and metabolic stability, making it an attractive moiety for drug-like properties.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing thiophene rings exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol suggests potential applications in modulating these pathways. For instance, the compound's ability to engage with thioredoxin reductase and other redox-active enzymes has been explored in preclinical studies as a means to develop treatments for oxidative stress-related diseases.

One of the most compelling aspects of 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol is its flexibility as a building block for medicinal chemistry. Researchers have leveraged its scaffold to develop derivatives with enhanced pharmacological profiles. For example, modifications at the methylamino group or the ethanol side chain can fine-tune the compound's interactions with biological targets, leading to improved efficacy and reduced side effects. This adaptability makes it a valuable asset in the quest for novel therapeutics.

The synthesis of 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriately substituted thiophenes and aminoalkanes, followed by functional group transformations to achieve the desired structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound's potential.

From a computational chemistry perspective, 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. For instance, molecular dynamics simulations have revealed that the methylamino group plays a critical role in stabilizing interactions with protein binding pockets through hydrogen bonding networks. Such findings are invaluable for guiding the design of next-generation derivatives.

In clinical research, 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol has been investigated as a potential therapeutic agent in various disease models. Preclinical studies have shown promising results in reducing inflammation and oxidative stress, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases. While these studies are still in early stages, they highlight the compound's therapeutic potential and warrant further investigation into its clinical applications.

The future directions for research on 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol are multifaceted. One area of focus is the development of novel derivatives with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. Additionally, exploring its role in combination therapies could lead to synergistic effects that amplify therapeutic outcomes. As computational tools become more sophisticated, virtual screening approaches will likely play a larger role in identifying new applications for this compound.

Another exciting avenue is the exploration of 2-(methylamino)-1-(thiophen-2-yl)ethan-1-ol's potential in precision medicine. By understanding how genetic variations influence individual responses to this compound, researchers can tailor treatments to specific patient populations, maximizing efficacy while minimizing adverse effects. This personalized approach aligns with broader trends in pharmaceutical development aimed at improving patient outcomes through targeted therapies.

In conclusion, 2-(methylamino)-1-(thiophen - 2 - yl) ethan - 1 - ol ( CAS No . 19313 - 32 - 7 ) represents a significant opportunity for innovation in pharmaceutical chemistry . Its unique structural features , combined with promising preclinical data , make it a compelling candidate for further exploration . As research progresses , this compound is poised to contribute valuable insights into drug discovery and development , ultimately benefiting patients worldwide .